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These notes synthesize findings from recent studies on using 1-hexanol and WPO blends in Common Rail

Direct Injection (CRDI) diesel engines, focusing on combustion, performance, and emission characteristics.

Fuel Blend Preparation and Key Properties

The first step involves creating stable fuel blends from WPO and 1-hexamol. The tested blends are

straightforward mixtures by volume.

Table 1: Nomenclature and Composition of Tested Fuel Blends [1] [2]

Blend Name 1-Hexanol (% vol.) Waste Plastic Oil (% vol.)
H10WPO90 10 90
H20WPO80 20 80
H30WPO70 30 70

Experimental Setup and Engine Specification
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The core experimental protocol involves testing these blends in a Common Rail Direct Injection (CRDI)

diesel engine under controlled conditions [1] [2].

Click to download full resolution via product page
Diagram 1: Experimental workflow for testing fuel blends in a CRDI engine.

Detailed Engine Specifications and Test Protocol [1] [2] [3]:

e Engine Type: Single-cylinder, four-stroke, water-cooled CRDI diesel engine.
¢ Test Procedure:
o Operate the engine at a constant speed (e.g., 2000 rpm).
o Conduct tests across a range of engine loads (e.g., 20%, 50%, 80%).
o For advanced testing, investigate the effects of:
= Exhaust Gas Recirculation (EGR): Vary EGR rates (e.g., 0%, 10%, 20%, 30%).
= Injection Timing: Test different start-of-injection timings (e.g., 21°, 23°, 25° before top
dead center).
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Performance and Emission Characteristics

The integration of 1-hexanel significantly alters engine performance and output. The data below summarizes

the trends observed with increasing 1-hexanol content.

Table 2: Impact of 1-Hexanol Blends on Engine Performance and Emissions [1] [4] [2]

Trend with
Parameter Increasing 1- Key Findings & Values
Hexanol
Combustion
Cylinder Pressure Increases Peak of 86.42 bar for H30WPO70 blend [1] [2].
Heat Release Rate Increases Peak of 117.43 Jideg for H30WPO70 blend [1]
[2].
Performance
Brake Thermal Efficiency Increases Maximum of 42.1% achieved [1] [2].
(BTE)
Brake-Specific Energy Decreases Indicates improved fuel economy [1] [2].
Consumption (BSEC)
Emissions
Nitrogen Oxides (NOXx) Decreases Reductions of 11.3% (10% EGR) and 12.55%
(20% EGR) [1] [2].
Smoke Opacity Decreases 35.9% reduction for a 30% blend with
optimized EGR and timing [4] [3].
Hydrocarbons (HC) Increases Up to 45 PPM for H30WPO70 at low loads [1]
[2].
Carbon Monoxide (CO) Varies Highest for H30WPQO70 (0.40% vol. at 20%

load); can decrease with EGR & timing [1] [4].
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Optimization Strategy for Practical Application

Achieving the best balance of performance and emissions requires optimizing key engine parameters. The

following diagram and protocol outline this strategy.

High 1-Hexanol Blend Improves Combustion
(up to 30%) &Efficiency === mm e m .

Advanced Injection Timing Compensates Ignition Delay :
L
Moderate/High EGR Rate

Click to download full resolution via product page

Diagram 2: A strategic approach to optimizing 1-hexanol/WPO blend performance.

Optimization Protocol [1] [4]:

¢ Select a High-Ratio Blend: Begin with a blend containing 20-30% vol. 1-hexanol (e.g., H30WPQO70)
to maximize oxygen content and combustion benefits [1] [2].

e Apply Advanced Injection Timing: To counteract the longer ignition delay, set injection timing to 25°
before top dead center. This allows more time for fuel-air mixing, leveraging the enhanced premixed
combustion phase [4].

¢ Implement EGR: Introduce a high EGR rate (e.g., 30%) to effectively control the trade-off in NOx
emissions that can result from improved combustion. This combination has been shown to reduce
smoke significantly with only a minor penalty in NOXx [4].

Key Conclusions for Researchers

For researchers and scientists in fuel technology, 1-hexanel/WPO blends represent a viable dual-purpose

solution for waste management and fossil fuel replacement. The experimental data confirms that:

¢ 1-Hexanol is an effective oxygenated additive that improves the combustion characteristics of
WPO, leading to higher efficiency [1] [2].
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e The primary challenge is the rise in HC and CO emissions at low loads, which necessitates further
investigation into in-cylinder solutions or after-treatment systems [1].

e The synergy between high 1-hexanol content, advanced injection timing, and EGR is critical for
unlocking the full potential of this fuel strategy, successfully breaking the classic NOx-smoke trade-off

[4] [3].

Adopting the structured protocols and optimization strategies outlined here will provide a robust framework

for the continued development and practical implementation of sustainable fuel blends from waste resources.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11740376/
https://www.smolecule.com/products/s1490533?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S1359431116335700
https://ijettjournal.org/archive/ijett-v54p201
https://www.smolecule.com/products/s1490533?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC11740376/
https://pubmed.ncbi.nlm.nih.gov/39829569/
https://ijettjournal.org/archive/ijett-v54p201
https://www.sciencedirect.com/science/article/abs/pii/S1359431116335700
https://www.smolecule.com/products/b1490533#1-hexanol-waste-plastic-oil-blends
https://www.smolecule.com/products/b1490533#1-hexanol-waste-plastic-oil-blends
https://www.smolecule.com/products/b1490533#1-hexanol-waste-plastic-oil-blends
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1490533?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/products/s1490533?utm_src=pdf-bulk
https://www.smolecule.com/products/s1490533?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

